Cas no 89854-71-7 (3-methylcyclohexan-1-amine hydrochloride)

• Product Name: 3-methylcyclohexan-1-amine hydrochloride
• CAS No: 89854-71-7
• MF: C₇H₁₆ClN
• MW: 149.661641120911
• CID: 1024972
• PubChem ID: 12731648
• Update Time: 2025-04-24

3-methylcyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methylcyclohexanamine hydrochloride
• 3-Methylcyclohexamine hydrochloride
• 3-methylcyclohexan-1-amine,hydrochloride
• 3-methylcyclohexan-1-amine hydrochloride
• EN300-35997
• SCHEMBL1360670
• DTXSID80508357
• 3-Methylcyclohexanaminehydrochloride
• BS-33063
• 3-Methylcyclohexan-1-amine--hydrogen chloride (1/1)
• CS-0205792
• A861028
• 89854-71-7
• OHKKCFRNDXQWLJ-UHFFFAOYSA-N
• MFCD10686816
• AKOS015999253
• 3-methylcyclohexan-1-amine;hydrochloride
• 3-Methylcyclohexanamine, HCl
• Z367450918
• 3-Methylcyclohexanamine HCl
• DB-128425

• MDL： MFCD10686816
• Inchi： 1S/C7H15N.ClH/c1-6-3-2-4-7(8)5-6;/h6-7H,2-5,8H2,1H3;1H
• InChI Key： OHKKCFRNDXQWLJ-UHFFFAOYSA-N
• SMILES： Cl.NC1CCCC(C)C1

Computed Properties

• Exact Mass: 149.0971272g/mol
• Monoisotopic Mass: 149.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 70.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Melting Point: 174 ºC

Additional information on 3-methylcyclohexan-1-amine hydrochloride

3-Methylcyclohexanamine Hydrochloride (CAS No. 89854-71-7): A Comprehensive Overview

3-Methylcyclohexanamine hydrochloride (CAS No. 89854-71-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This white crystalline powder is widely recognized for its unique structural properties and versatile applications. As researchers increasingly explore novel amine derivatives for drug development, compounds like 3-methylcyclohexanamine HCl have become subjects of intense study.

The molecular structure of 3-methylcyclohexanamine hydrochloride features a cyclohexane ring with a methyl group at the 3-position and an amine functional group, which is protonated as the hydrochloride salt. This configuration contributes to its stability and solubility characteristics, making it particularly valuable in synthetic chemistry. Recent studies have highlighted its potential as a chiral building block in asymmetric synthesis, aligning with current trends in green chemistry and sustainable pharmaceutical production.

In pharmaceutical applications, 3-methylcyclohexanamine HCl serves as a key intermediate in the synthesis of various bioactive molecules. Its structural motif appears in several drug candidates targeting neurological conditions, reflecting the growing market demand for CNS-active compounds. The compound's stability under various pH conditions makes it particularly useful for formulation development, addressing common challenges in drug delivery systems.

The analytical characterization of 89854-71-7 typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's high purity (>98%), which is crucial for research and industrial applications. Quality control specifications for 3-methylcyclohexanamine hydrochloride often include tests for residual solvents, heavy metals, and related substances, meeting stringent regulatory requirements.

From a commercial perspective, the global market for fine chemicals like 3-methylcyclohexanamine HCl has shown steady growth, driven by expanding pharmaceutical R&D budgets and increased outsourcing of chemical synthesis. Suppliers typically offer this compound in various packaging options, from gram-scale quantities for laboratory use to kilogram batches for industrial applications, with proper storage recommendations to maintain stability.

Safety considerations for handling 3-methylcyclohexanamine hydrochloride follow standard laboratory protocols for amine compounds. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. The compound's material safety data sheet (MSDS) provides detailed information about its stability, incompatibilities, and first-aid measures.

Recent patent literature reveals growing interest in 3-methylcyclohexanamine derivatives for various therapeutic applications. Several published applications describe its incorporation into molecules with potential activity against neurodegenerative diseases, reflecting current pharmaceutical priorities in addressing aging populations. This aligns with frequent search queries about "novel amine compounds for drug discovery" and "cyclohexylamine derivatives in medicine."

The synthesis of 89854-71-7 typically involves hydrogenation of appropriate precursors followed by salt formation. Process optimization studies have focused on improving yield and reducing environmental impact, responding to industry demands for green chemistry solutions. Alternative synthetic routes continue to be explored in academic and industrial laboratories worldwide.

In analytical applications, 3-methylcyclohexanamine hydrochloride serves as a reference standard for method development and validation. Its well-characterized properties make it suitable for calibrating instruments and verifying analytical procedures, particularly in pharmaceutical quality control laboratories seeking reliable reference materials.

The future outlook for 3-methylcyclohexanamine HCl appears promising, with potential applications expanding into materials science and specialty chemicals. As research continues into structurally related compounds, this molecule serves as an important reference point in structure-activity relationship studies, addressing common search queries about "structure-property relationships of cyclohexylamines."

For researchers sourcing 3-methylcyclohexanamine hydrochloride, verification of supplier credentials and certificate of analysis is essential. Reputable suppliers provide comprehensive technical data sheets and support documentation, ensuring researchers can confidently incorporate this compound into their synthetic schemes and experimental protocols.

Environmental considerations for 89854-71-7 include proper waste disposal methods in accordance with local regulations. While the compound doesn't pose significant environmental hazards, responsible handling practices align with the chemical industry's increasing focus on sustainability and environmental stewardship.

In conclusion, 3-methylcyclohexanamine hydrochloride represents an important building block in modern chemical synthesis with diverse applications across multiple industries. Its well-characterized properties, commercial availability, and potential for derivative development ensure its continued relevance in scientific research and industrial applications, particularly in response to current market demands for specialized amine compounds.